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Compound of Interest

Compound Name: 2,3-Dichlorocinnamic acid

Cat. No.: B2735188

An In-Depth Technical Guide to 2,3-
Dichlorocinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dichlorocinnamic acid is a halogenated derivative of cinnamic acid, a naturally occurring
aromatic compound. The presence of two chlorine atoms on the phenyl ring significantly
influences its physicochemical properties and biological activity, making it a compound of
interest for researchers in medicinal chemistry and materials science. This guide provides a
comprehensive overview of 2,3-Dichlorocinnamic acid, including its core properties,
synthesis, potential applications in drug development, and essential safety information.

Core Properties of 2,3-Dichlorocinnamic Acid

The fundamental chemical and physical properties of 2,3-Dichlorocinnamic acid are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2735188?utm_src=pdf-interest
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/product/b2735188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2735188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Property Value Source
CAS Number 20595-44-2 [1]
Molecular Formula CoHeCl202 [2]
Molecular Weight 217.05 g/mol [2]
Appearance Off-white powder [3]
Odor Odorless [3]

Synthesis of Dichlorocinnamic Acids

The synthesis of dichlorocinnamic acids can be achieved through various established organic
chemistry reactions. A common and effective method is the Perkin reaction, which involves the
condensation of an aromatic aldehyde with a carboxylic acid anhydride in the presence of a

weak base.[4]

A generalized workflow for the synthesis of a dichlorocinnamic acid is presented below:

Purification:
- Recrystallization
- Column Chromatography

Final Product:
Dichlorocinnamic Acid

Acidic Hydrolysis:
Liberates the free cinnamic acid

Perkin Reaction:
Condensation at elevated temperature

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of dichlorocinnamic acids via the Perkin

reaction.

Detailed Experimental Protocol: Synthesis of a
Dichlorocinnamic Acid Derivative (lllustrative Example)

The following protocol is a representative example for the synthesis of a dichlorocinnamic acid
derivative and can be adapted for the 2,3-dichloro isomer with appropriate starting materials.
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Materials:

¢ 2,3-Dichlorobenzaldehyde

o Acetic anhydride

e Triethylamine

e Hydrochloric acid (concentrated)

o Ethanol

o Activated charcoal

o Standard laboratory glassware and heating apparatus

Procedure:

A mixture of 2,3-dichlorobenzaldehyde (1 mole), acetic anhydride (1.5 moles), and
triethylamine (1 mole) is placed in a round-bottom flask equipped with a reflux condenser.

e The mixture is heated at 150-160°C for 5-6 hours.

» After cooling, the reaction mixture is treated with a solution of sodium carbonate to neutralize
any unreacted acetic anhydride.

o The mixture is then acidified with concentrated hydrochloric acid to precipitate the crude
dichlorocinnamic acid.

e The precipitate is filtered, washed with cold water, and dried.

 For purification, the crude product is dissolved in hot ethanol, treated with activated charcoal
to remove colored impurities, and filtered.

o The filtrate is allowed to cool, leading to the crystallization of pure dichlorocinnamic acid.

e The crystals are collected by filtration, washed with a small amount of cold ethanol, and dried
under vacuum.
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Physicochemical and Spectroscopic Data

The physicochemical properties of dichlorocinnamic acids are influenced by the position of the
chlorine atoms on the phenyl ring. Spectroscopic data is essential for the structural elucidation

and purity assessment of the synthesized compound.

Property Data
] ] Varies by isomer; for example, 3,4-
Melting Point ) ) ) o
Dichlorocinnamic acid is 217-218°C.[5]
B Generally soluble in organic solvents like
Solubility
DMSO, ethanol, and ethyl acetate.[6]
The proton NMR spectrum would show
characteristic signals for the vinyl protons and
1H NMR

the aromatic protons, with chemical shifts

influenced by the chlorine substitution pattern.[6]

IR Spectroscopy

The infrared spectrum would exhibit
characteristic absorption bands for the
carboxylic acid O-H stretch, the C=0 stretch of
the carbonyl group, and C=C stretching of the

alkene and aromatic ring.

Mass Spectrometry

The mass spectrum would show a molecular ion
peak corresponding to the molecular weight of
the compound (217.05 g/mol ), with a
characteristic isotopic pattern due to the

presence of two chlorine atoms.[7]

Applications in Drug Development

Cinnamic acid and its derivatives have garnered significant attention in pharmaceutical

research due to their broad spectrum of biological activities.[8] The introduction of halogen

atoms, such as chlorine, can enhance the therapeutic potential of these molecules.[8]

Potential Therapeutic Areas:
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Anticancer Agents: Cinnamic acid derivatives have been shown to induce cell cycle arrest in
carcinoma cell lines and possess cytotoxic properties.[9] Dichlorocinnamic acids could be
investigated for their potential to inhibit tumor growth through various mechanisms, such as
the inhibition of specific enzymes or signaling pathways involved in cancer progression.

Anti-inflammatory Agents: Some cinnamic acid derivatives exhibit anti-inflammatory
properties.[10] Dichlorocinnamic acids could be explored as potential inhibitors of
inflammatory pathways, such as those mediated by cyclooxygenase (COX) enzymes.

Antioxidant Agents: The cinnamoyl moiety is associated with free radical scavenging
properties.[9] The antioxidant potential of dichlorocinnamic acid derivatives could be
beneficial in conditions associated with oxidative stress.

Polymer-Based Drug Delivery: Cinnamic acid and its derivatives are utilized in the synthesis
of biocompatible and photoreactive polymers for biomedical applications.[11] These
polymers can be used to create hydrogels and matrices for the controlled release of drugs.
[11]
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Caption: Hypothetical mechanism of action for a 2,3-Dichlorocinnamic acid derivative as an
anticancer agent.

Safety and Handling

2,3-Dichlorocinnamic acid is a chemical that requires careful handling in a laboratory setting.
The following safety precautions are based on the available Safety Data Sheet (SDS).[1]

Hazard Statements:

¢ H302: Harmful if swallowed.
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

¢ Prevention:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

[¢]

P264: Wash hands thoroughly after handling.

[¢]

P270: Do not eat, drink or smoke when using this product.

[e]

P271: Use only outdoors or in a well-ventilated area.

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e Response:

[¢]

P301+P317: IF SWALLOWED: Get medical help.

[e]

P302+P352: IF ON SKIN: Wash with plenty of water.

o

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[¢]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o Storage:
o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e Disposal:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2735188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o P501: Dispose of contents/container to an approved waste disposal plant.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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